Cas no 109025-88-9 (1H-Benzimidazolium,6-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt)

• Product Name: 1H-Benzimidazolium,6-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt
• CAS No: 109025-88-9
• MF: C₂₉H₃₂N₆O₃S
• MW: 544.667784690857
• CID: 136707
• PubChem ID: 4386394
• Update Time: 2025-04-19

1H-Benzimidazolium,6-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazolium,6-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfobutyl)-,inner salt
• 1,1'-DIETHYL-3-ETHYL-3'(SULFOBUTYL)-5,5'-DICYANO-BENZIMIDOTRIMETHINECYANINE-BETAINE
• 1H-Benzimidazolium,6-cyano-2-[3-(5-cyano-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propen-1-yl]-1-ethyl-3-(4-sulfo
• 1,3-DIETHYL-2-(3-(1-ETHYL-3-W-SULFOBUTYL-6-CYANO-1,3-BENZIMIDAZOLIN-2-YLIDEN)-PROP-1-EN--YL)-6-CYANO-1,3-BENZIMIDAZOLIUM-BETAINE
• FT-0619772
• 4-[6-cyano-2-[3-(5-cyano-1,3-diethylbenzimidazol-2-ylidene)prop-1-enyl]-3-ethylbenzimidazol-3-ium-1-yl]butane-1-sulfonate
• 109025-88-9
• 4-[6-cyano-2-[(E,3Z)-3-(5-cyano-1,3-diethylbenzimidazol-2-ylidene)prop-1-enyl]-3-ethylbenzimidazol-3-ium-1-yl]butane-1-sulfonate

• Inchi： 1S/C29H32N6O3S/c1-4-32-24-14-12-22(20-30)18-26(24)34(6-3)28(32)10-9-11-29-33(5-2)25-15-13-23(21-31)19-27(25)35(29)16-7-8-17-39(36,37)38/h9-15,18-19H,4-8,16-17H2,1-3H3
• InChI Key： YWYCGJBGMVFFMH-UHFFFAOYSA-N
• SMILES： S(CCCCN1C2C=C(C#N)C=CC=2[N+](CC)=C1C=CC=C1N(CC)C2C=CC(C#N)=CC=2N1CC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 544.22600
• Monoisotopic Mass: 544.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: 4.2

Experimental Properties

• PSA: 131.83000
• LogP: 4.66926